Cas no 54231-44-6 (4-(2-Chloropyridin-3-yl)morpholine)

• Product Name: 4-(2-Chloropyridin-3-yl)morpholine
• CAS No: 54231-44-6
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• MDL: MFCD12923070
• CID: 1033950
• PubChem ID: 52940322
• Update Time: 2025-08-04

4-(2-Chloropyridin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloropyridin-3-yl)morpholine
• 4-(2-chloro-3-pyridinyl)Morpholine
• 4-(2-Chloro-pyridin-3-yl)-morpholine
• 2-chloro-3-(morpholin-4-yl)pyridine
• 2-chloro-3-morpholinopyridine
• 2-chloro-3-morpholino-pyridine
• BBL004415
• RL04017
• STL124198
• F19707
• CS-0317647
• FT-0752677
• 4-(2-Chloro-3-pyridyl)morpholine
• 54231-44-6
• XCAZVILXVGXDMJ-UHFFFAOYSA-N
• SCHEMBL1801712
• J-508675
• (3-ACETYL-4-HYDROXY-5-OXO-2-PHENYL-2,5-DIHYDRO-PYRROL-1-YL)-ACETICACID
• AKOS005716950
• BB 0242836
• DTXSID10680650
• HS-6399
• DB-071813

• MDL： MFCD12923070
• Inchi： 1S/C9H11ClN2O/c10-9-8(2-1-3-11-9)12-4-6-13-7-5-12/h1-3H,4-7H2
• InChI Key： XCAZVILXVGXDMJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)N1CCOCC1

Computed Properties

• Exact Mass: 198.05613
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• Density: 1.257
• Boiling Point: 332.7 ºC
• Flash Point: 155 ºC
• PSA: 25.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(2-Chloropyridin-3-yl)morpholine

Professional Introduction to 4-(2-Chloropyridin-3-yl)morpholine (CAS No. 54231-44-6)

4-(2-Chloropyridin-3-yl)morpholine, a compound with the chemical formula C₉H₁₂N₂Cl, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a morpholine ring fused with a chlorinated pyridine moiety. The presence of these functional groups makes it a valuable intermediate in the synthesis of various pharmacologically active agents. The CAS number 54231-44-6 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature and industrial applications.

The morpholine ring in 4-(2-Chloropyridin-3-yl)morpholine contributes to its versatility as a building block in medicinal chemistry. Morpholine derivatives are well-known for their ability to enhance the solubility and bioavailability of drugs, making them particularly useful in the development of oral formulations. Additionally, the chlorinated pyridine group introduces reactivity that can be exploited in further chemical modifications, allowing for the creation of more complex and potent therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(2-Chloropyridin-3-yl)morpholine and its derivatives. Research has demonstrated that this compound exhibits promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, studies have shown that certain morpholine-based compounds can inhibit the activity of enzymes involved in inflammatory pathways, such as COX-2 and LOX. This has led to investigations into their potential use in treating chronic inflammatory diseases.

The chlorinated pyridine moiety in 4-(2-Chloropyridin-3-yl)morpholine also plays a crucial role in its pharmacological profile. Chlorinated pyridines are known to enhance the binding affinity of molecules to their target receptors, thereby improving their therapeutic efficacy. This property has been leveraged in the development of novel antiviral agents, where chlorinated pyridine derivatives have shown effectiveness against various viral strains. The combination of these structural features makes 4-(2-Chloropyridin-3-yl)morpholine a compelling candidate for further research and development.

Advances in computational chemistry have also facilitated the design and optimization of 4-(2-Chloropyridin-3-yl)morpholine derivatives. Molecular modeling techniques allow researchers to predict the binding interactions between this compound and biological targets with high accuracy. This approach has been instrumental in identifying lead compounds that exhibit enhanced pharmacological activity while minimizing side effects. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.

The synthesis of 4-(2-Chloropyridin-3-yl)morpholine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cyclization processes, and purification techniques such as column chromatography. The availability of reliable synthetic methodologies is essential for scaling up production and making this compound accessible for industrial applications.

In conclusion, 4-(2-Chloropyridin-3-yl)morpholine (CAS No. 54231-44-6) is a versatile and pharmacologically relevant compound with significant potential in drug development. Its unique structural features, combined with its demonstrated biological activities, make it an attractive candidate for further exploration. As research continues to uncover new therapeutic applications, this compound is likely to play an increasingly important role in the pharmaceutical industry.